Cas no 1803788-58-0 (3,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile)

• Product Name: 3,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile
• CAS No: 1803788-58-0
• MF: C₉H₅Br₂F₂NO
• MW: 340.946907758713
• CID: 4705797
• Update Time: 2023-08-15

3,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile

• Inchi： 1S/C9H5Br2F2NO/c10-6-3-5(1-2-14)4-7(11)8(6)15-9(12)13/h3-4,9H,1H2
• InChI Key： FETZNEHHXQGBMP-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC#N)C=C(C=1OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Topological Polar Surface Area: 33